Cas no 174602-63-2 (2-ethanesulfonamido-3-methylbutanoic acid)

• Product Name: 2-ethanesulfonamido-3-methylbutanoic acid
• CAS No: 174602-63-2
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• MDL: MFCD08445197
• CID: 2782422
• PubChem ID: 16228609
• Update Time: 2024-03-01

2-ethanesulfonamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• N-ethylsulfonyl-L-valine
• (S)-2-ethanesulfonylamino-3-methyl-butyric acid
• (2S)-2-ethanesulfonylamino-3-methyl-butyric acid
• (S)-2-(ethylsulfonylamino)-3-methyl-butyric acid
• 2-ethanesulfonamido-3-methylbutanoic acid

• MDL： MFCD08445197
• Inchi： 1S/C7H15NO4S/c1-4-13(11,12)8-6(5(2)3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)/t6-/m0/s1
• InChI Key： KFGUHWIFCVPAPL-LURJTMIESA-N
• SMILES： S(CC)(N[C@H](C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives